Cas no 152558-62-8 (Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI))

• Product Name: Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
• CAS No: 152558-62-8
• MF: C₁₀H₁₄N₂
• MW: 164.239671468735
• CID: 99199
• Update Time: 2022-09-23

Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
• (-)-NICOTINE-[METHYL-3H]
• (-)-[N-METHYL-3H]NICOTINE
• (-)-nicotine-(N-methyl-3H)
• 3-[(2S)-1-(tritiomethyl)pyrrolidin-2-yl]pyridine

• Inchi： 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1/i1T
• InChI Key： SNICXCGAKADSCV-ZCPMIHGASA-N
• SMILES： [C@H]1(CCCN1C[3H])C1=CN=CC=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 16.1

Experimental Properties

• Color/Form: liquid
• Flash Point: 17 °C
• Solubility: Not determined

Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C